N-(2-chloro-4-methylphenyl)-6-methylpyridine-3-carboxamide

• IUPAC Name: N-(2-chloro-4-methylphenyl)-6-methylpyridine-3-carboxamide
• InChI: InChI=1S/C14H13ClN2O/c1-9-3-6-13(12(15)7-9)17-14(18)11-5-4-10(2)16-8-11/h3-8H,1-2H3,(H,17,18)
• InChI Key: RXTWITFOWZXQLG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)NC(=O)C2=CN=C(C=C2)C)Cl
• Molecular Formula: C14H13ClN2O
• Molecular Weight: 260.72 g/mol

Description

N-(2-chloro-4-methylphenyl)-6-methylpyridine-3-carboxamide, also known as CMMP, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields such as medicine and agriculture.

Mechanism of Action

The exact mechanism of action of N-(2-chloro-4-methylphenyl)-6-methylpyridine-3-carboxamide is not fully understood, but it is believed to involve the inhibition of certain enzymes or receptors in the body. For example, N-(2-chloro-4-methylphenyl)-6-methylpyridine-3-carboxamide has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of inflammatory mediators such as prostaglandins.
Biochemical and Physiological Effects:
N-(2-chloro-4-methylphenyl)-6-methylpyridine-3-carboxamide has been shown to have various biochemical and physiological effects, depending on the dose and route of administration. In animal studies, N-(2-chloro-4-methylphenyl)-6-methylpyridine-3-carboxamide has been shown to reduce inflammation and pain, as well as inhibit the growth of cancer cells. Furthermore, N-(2-chloro-4-methylphenyl)-6-methylpyridine-3-carboxamide has been shown to have herbicidal and fungicidal effects in plant studies.

Advantages and Limitations for Lab Experiments

One advantage of using N-(2-chloro-4-methylphenyl)-6-methylpyridine-3-carboxamide in lab experiments is its relatively low cost and ease of synthesis. Furthermore, N-(2-chloro-4-methylphenyl)-6-methylpyridine-3-carboxamide has been shown to have potent anti-inflammatory and analgesic effects, making it a potential candidate for the treatment of pain and inflammation-related disorders. However, one limitation of using N-(2-chloro-4-methylphenyl)-6-methylpyridine-3-carboxamide in lab experiments is its potential toxicity, as it has been shown to have cytotoxic effects at high doses.

Future Directions

There are several future directions for research on N-(2-chloro-4-methylphenyl)-6-methylpyridine-3-carboxamide, including:
1. Further studies on the mechanism of action of N-(2-chloro-4-methylphenyl)-6-methylpyridine-3-carboxamide, particularly its interactions with enzymes and receptors in the body.
2. Studies on the potential use of N-(2-chloro-4-methylphenyl)-6-methylpyridine-3-carboxamide in cancer therapy, including its effects on different types of cancer cells.
3. Studies on the potential use of N-(2-chloro-4-methylphenyl)-6-methylpyridine-3-carboxamide as a herbicide and fungicide in agriculture, including its effects on different types of weeds and fungi.
4. Studies on the potential toxicity of N-(2-chloro-4-methylphenyl)-6-methylpyridine-3-carboxamide, particularly at high doses and with long-term exposure.
5. Studies on the potential use of N-(2-chloro-4-methylphenyl)-6-methylpyridine-3-carboxamide in combination with other drugs or compounds, to enhance its therapeutic effects or reduce its toxicity.
In conclusion, N-(2-chloro-4-methylphenyl)-6-methylpyridine-3-carboxamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields such as medicine and agriculture. While further research is needed to fully understand its mechanisms of action and potential uses, N-(2-chloro-4-methylphenyl)-6-methylpyridine-3-carboxamide has shown promising results in various studies and is a potential candidate for further development.

Synthesis Methods

N-(2-chloro-4-methylphenyl)-6-methylpyridine-3-carboxamide can be synthesized using a variety of methods, including the reaction of 2-chloro-4-methylbenzoyl chloride with 6-methylpyridine-3-carboxamide in the presence of a base such as triethylamine. Other methods involve the use of different starting materials or reagents, such as 2-chloro-4-methylbenzoic acid and 6-methylpyridine-3-carboxylic acid.

Scientific Research Applications

N-(2-chloro-4-methylphenyl)-6-methylpyridine-3-carboxamide has been extensively studied for its potential applications in various fields such as medicine and agriculture. In medicine, N-(2-chloro-4-methylphenyl)-6-methylpyridine-3-carboxamide has been shown to have anti-inflammatory and analgesic effects, making it a potential candidate for the treatment of pain and inflammation-related disorders. In addition, N-(2-chloro-4-methylphenyl)-6-methylpyridine-3-carboxamide has been studied for its potential use in cancer therapy, as it has been shown to inhibit the growth of cancer cells in vitro.
In agriculture, N-(2-chloro-4-methylphenyl)-6-methylpyridine-3-carboxamide has been studied for its potential use as a herbicide, as it has been shown to inhibit the growth of weeds. Furthermore, N-(2-chloro-4-methylphenyl)-6-methylpyridine-3-carboxamide has been studied for its potential use as a fungicide, as it has been shown to inhibit the growth of fungi.